5-(3-t-Butylsulfamoylphenyl)-2-fluorophenol, 95%

• IUPAC Name: N-tert-butyl-3-(4-fluoro-3-hydroxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H18FNO3S/c1-16(2,3)18-22(20,21)13-6-4-5-11(9-13)12-7-8-14(17)15(19)10-12/h4-10,18-19H,1-3H3
• InChI Key: LHTNKDDDEXKEEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)F)O
• Molecular Formula: C16H18FNO3S
• DSSTOX Substance ID: DTXSID401146324
• Molecular Weight: 323.4 g/mol
• CAS RN: 1262003-05-3

Description

5-(3-t-Butylsulfamoylphenyl)-2-fluorophenol (5-BSP-2-FP) is a chemical compound with a wide range of applications in scientific research. It is a white, crystalline solid with a melting point of approximately 104°C, and is soluble in organic solvents such as acetonitrile, methanol, and dimethylformamide. It has been used in a variety of research fields including organic synthesis, pharmacology, and biochemistry. In

Mechanism of Action

The mechanism of action of 5-(3-t-Butylsulfamoylphenyl)-2-fluorophenol, 95% is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. Inhibition of COX activity has been linked to a variety of physiological effects, including the inhibition of inflammation, pain, and fever.
Biochemical and Physiological Effects
In addition to its role as an inhibitor of COX, 5-(3-t-Butylsulfamoylphenyl)-2-fluorophenol, 95% has been shown to have a variety of biochemical and physiological effects. Studies have shown that the compound has anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been shown to inhibit the growth of certain bacteria, fungi, and parasites.

Advantages and Limitations for Lab Experiments

5-(3-t-Butylsulfamoylphenyl)-2-fluorophenol, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive, easily synthesized, and non-toxic. It is also soluble in a variety of organic solvents, making it easy to work with in the lab. However, the compound has some limitations as well. It is unstable in the presence of light and oxygen, and its solubility in water is very low.

Future Directions

The potential future directions of 5-(3-t-Butylsulfamoylphenyl)-2-fluorophenol, 95% are numerous. It could be further explored as a reagent in organic synthesis, as a catalyst in the synthesis of various organic compounds, as an inhibitor of COX, and as an anti-inflammatory, anti-oxidant, and anti-cancer agent. Additionally, further research could be done to explore its potential as an antibacterial, antifungal, and antiparasitic agent. Finally, further research could be done to explore its potential use in drug development and drug delivery systems.

Synthesis Methods

5-(3-t-Butylsulfamoylphenyl)-2-fluorophenol, 95% can be synthesized from 5-bromo-2-fluorophenol and 3-t-butylsulfonyl chloride. The reaction is carried out in a solvent such as acetonitrile or dimethylformamide at room temperature. The resulting product is a white, crystalline solid with a melting point of approximately 104°C.

Scientific Research Applications

5-(3-t-Butylsulfamoylphenyl)-2-fluorophenol, 95% has been used in a variety of scientific research applications. It has been used as a starting material in organic synthesis to prepare various compounds such as 5-bromo-2-fluorophenol, 3-t-butylsulfonyl chloride, and 5-(3-t-butylsulfamoylphenyl)-2-fluorobenzoic acid. It has also been used as a reagent in the preparation of peptide-based drugs and as a catalyst in the synthesis of various organic compounds.